Cas no 1786393-03-0 ((1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine)

• Product Name: (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine
• CAS No: 1786393-03-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6222999
• PubChem ID: 84670784
• Update Time: 2025-10-29

(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1077310
• 1786393-03-0
• (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine

• Inchi： 1S/C11H14N4/c1-15-11(13-8-14-15)10(12)7-9-5-3-2-4-6-9/h2-6,8,10H,7,12H2,1H3/t10-/m0/s1
• InChI Key： JBFBJCDFWGPQFZ-JTQLQIEISA-N
• SMILES： N1(C)C([C@H](CC2C=CC=CC=2)N)=NC=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine

Compound CAS No. 1786393-03-0: (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine

The compound (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)-2-phenylethan-1-amine with CAS No. 1786393-03-0 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring system with a phenethylamine backbone. The (S)-configuration at the chiral center adds to its stereochemical complexity and potential biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole moiety is known for its ability to act as a bioisostere of other heterocyclic groups, offering improved pharmacokinetic properties such as enhanced solubility and stability. In the case of CAS No. 1786393-03-0, the methyl-substituted triazole further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

The phenethylamine component of this compound introduces a lipophilic domain, which is crucial for membrane permeability and binding to hydrophobic pockets in protein targets. This combination of lipophilic and hydrophilic domains makes CAS No. 1786393-03-0 a promising candidate for various therapeutic applications. Recent research has explored its potential as a neuroprotective agent, where it has shown promising results in vitro by modulating neurotransmitter systems and reducing oxidative stress.

In terms of synthesis, CAS No. 1786393-03-0 can be prepared via a multi-step process involving nucleophilic substitution and stereoselective synthesis techniques. The use of chiral auxiliary reagents ensures the correct S-configurational integrity, which is critical for maintaining its biological activity. This compound's synthesis also underscores the importance of stereochemistry in drug design, as minor deviations in configuration can significantly impact pharmacological outcomes.

From a pharmacological perspective, CAS No. 1786393-03 has demonstrated selectivity towards certain receptor systems, particularly those involved in central nervous system disorders. Preclinical studies have indicated that it may serve as a lead compound for the development of novel antidepressants or anxiolytics, given its ability to modulate serotonin and dopamine pathways.

Moreover, the compound's ability to act as a selective inhibitor of specific enzymes has opened avenues for its application in metabolic disorders. Recent advancements in computational chemistry have allowed researchers to model CAS No. 1786393's interactions with key enzyme residues, providing insights into its mechanism of action and potential optimization strategies.

Looking ahead, CAS No. 1786393's versatility as a chemical scaffold presents opportunities for further functionalization and exploration in diverse therapeutic areas. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial drug development.